Cas no 2228652-37-5 (2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine
• CAS No: 2228652-37-5
• MF: C₁₀H₉F₃N₂O₂
• MW: 246.185872793198
• CID: 5996127
• PubChem ID: 165973425
• Update Time: 2025-05-21

2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine
• [2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropyl]methanamine
• EN300-1940164
• 2228652-37-5

• Inchi： 1S/C10H9F3N2O2/c11-8-6(2-1-3-7(8)15(16)17)9(5-14)4-10(9,12)13/h1-3H,4-5,14H2
• InChI Key： SCEQBSRRPJFMFB-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=C(C=1F)[N+](=O)[O-])CN)F

Computed Properties

• Exact Mass: 246.06161202g/mol
• Monoisotopic Mass: 246.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine

Introduction to 2,2-Difluoro-1-(2-Fluoro-3-Nitrophenyl)Cyclopropylmethanamine (CAS No. 2228652-37-5)

2,2-Difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine (CAS No. 2228652-37-5) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and material science. This compound is characterized by its cyclopropane ring, which is substituted with fluorine atoms and a nitrophenyl group, making it a versatile molecule for research and industrial applications. The cyclopropylmethanamine core of the molecule contributes to its reactivity and stability, while the fluorine atoms and nitro group introduce specific electronic properties that are valuable in chemical synthesis and catalysis.

Recent studies have highlighted the potential of cyclopropane-containing compounds in drug discovery and materials science. The cyclopropane ring in this compound is known for its high ring strain, which can be harnessed to design molecules with unique mechanical or electronic properties. For instance, researchers have explored the use of such compounds in the development of advanced polymers and high-performance materials. The presence of fluorine atoms further enhances the compound's stability and resistance to environmental factors, making it suitable for applications in harsh conditions.

The nitrophenyl group attached to the cyclopropane ring introduces additional functionality to the molecule. Nitro groups are well-known for their strong electron-withdrawing properties, which can influence the electronic behavior of the entire molecule. This makes 2,2-difluoro-1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine a promising candidate for use in electrochemical applications, such as batteries and sensors. Recent advancements in nanotechnology have also seen the incorporation of such compounds into nanomaterials for enhanced performance.

In terms of synthesis, this compound is typically prepared through a multi-step process involving fluorination and nitration reactions. The synthesis pathway requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized these processes by incorporating green chemistry principles, reducing waste and improving efficiency. These advancements have made the production of cyclopropylmethanamine derivatives more sustainable and scalable.

The applications of cyclopropylmethanamine derivatives are diverse, ranging from pharmaceuticals to agrochemicals. In pharmaceutical research, these compounds are being investigated for their potential as inhibitors of key enzymes involved in disease pathways. For example, studies have shown that certain derivatives can modulate enzyme activity without causing significant side effects, making them promising leads for drug development.

In the field of agrochemistry, cyclopropylmethanamine derivatives are being explored as potential pesticides or herbicides due to their ability to target specific biochemical pathways in pests and weeds. The introduction of fluorine atoms into these compounds enhances their bioavailability and reduces toxicity to non-target organisms, making them more environmentally friendly alternatives to traditional chemicals.

Looking ahead, the development of novel synthetic methods and characterization techniques will further expand the utility of cyclopropylmethanamine derivatives. Researchers are also focusing on understanding the molecular interactions of these compounds at a deeper level using advanced computational models. Such insights will enable the design of more effective molecules tailored for specific applications.

In conclusion, cyclopropylmethanamine derivatives, particularly those with fluorinated substituents like cAS No 22865194, represent a class of compounds with immense potential across multiple disciplines. Their unique structural features and functional groups make them invaluable tools for innovation in chemistry, materials science, and beyond.